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Compound of Interest

Compound Name: 4-hydroxy McPT (hydrochloride)

Cat. No.: B8256786

Get Quote

Technical Support Center: Stability Protocols for 4-Hydroxy-N-methyl-N-cyclopropyltryptamine

(4-HO-McPT)

Status: Operational Subject: Prevention of Oxidative Polymerization in 4-Substituted

Tryptamines Ticket ID: STAB-4HO-001

Executive Summary
You are likely accessing this guide because your sample of 4-hydroxy-N-methyl-N-

cyclopropyltryptamine (4-HO-McPT) has discolored (turned blue, brown, or black) or lost

potency.

The 4-hydroxy-tryptamine class (including Psilocin, 4-HO-MET, and 4-HO-McPT) possesses a

structural vulnerability: the 4-hydroxy indole moiety. This group is highly electron-rich, making it

susceptible to rapid oxidation into quinone imines, which subsequently polymerize into inactive,

insoluble oligomers. This guide provides the chemical logic and protocols to arrest this

degradation.
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Module 1: The Chemistry of Degradation (The
"Why")
To stabilize 4-HO-McPT, you must understand the enemy: Radical-Mediated Oxidation.

Unlike 5-substituted tryptamines (which are relatively stable), 4-substituted analogs contain a

hydroxyl group at a position that allows for resonance stabilization of a radical intermediate.

When exposed to oxygen, UV light, or high pH, the phenolic proton is lost, initiating a cascade.

The Degradation Pathway:

Initiation: Loss of the phenolic hydrogen creates a phenoxy radical.

Propagation: The radical delocalizes into the indole ring.

Termination (The "Goo"): Two radicals couple, or the intermediate reacts with oxygen to form

an ortho-quinone imine. These reactive species polymerize, creating the characteristic

"psilocin blue" or black tar.

Visualizing the Threat

4-HO-McPT (Active) Phenoxy Radical O2 / Light / pH > 7 Quinone Imine -e- Polymers (Inactive Blue/Black) Polymerization

Click to download full resolution via product page

Figure 1: The oxidative cascade from active tryptamine to inactive polymer. Note that this

process is irreversible.

Module 2: Optimization Protocols (The "How")
The following protocols are self-validating systems. If executed correctly, the compound will

remain a white/off-white crystalline solid for years.

Protocol A: Salt Form Selection
Verdict:Fumarate is mandatory for long-term storage.
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Freebase: The nitrogen lone pair facilitates proton transfer, accelerating oxidation. Freebase

4-HO tryptamines can degrade within weeks at room temperature.

Hydrochloride (HCl): While acidic, HCl salts of tryptamines are often hygroscopic. They pull

moisture from the air, dissolving the crystal lattice. Once in solution (even a microscopic

water layer), oxidation rates skyrocket by orders of magnitude.

Fumarate: Non-hygroscopic and forms a stable crystal lattice that "locks" the molecule in a

conformation resistant to oxidative attack.

Parameter Freebase
Hydrochloride
(HCl)

Fumarate

Oxidation Resistance Low (Weeks) Moderate (Months) High (Years)

Hygroscopicity Low High (Risk) Very Low

Crystallinity Waxy/Oily Variable Excellent

Storage State Unstable Prone to "Goo" Stable Solid

Protocol B: The "Argon Sandwich" Storage Method
Oxygen is the primary reagent in degradation. Vacuum sealing is insufficient because plastic

bags are gas-permeable over time.

Container: Use Amber Glass Vials with PTFE-lined caps. (Plastic leaches organic volatiles

and is permeable to O2).

Desiccant: Place a small packet of activated silica gel inside the vial (do not let it touch the

powder directly).

Gas Overlay: Gently displace the air in the vial with heavy inert gas (Argon is superior to

Nitrogen because it is heavier than air and settles over the powder).

Temperature: Store at -20°C.

Critical Warning: When removing from the freezer, allow the vial to reach room temperature

before opening. Opening a cold vial causes immediate condensation of atmospheric moisture
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onto the chemical, ruining the sample.

Module 3: Troubleshooting Guide
Issue 1: "My powder turned into a black sticky goo."

Diagnosis: Advanced oxidative polymerization and hydration. This usually happens when

HCl salts absorb water.

Solution: The black polymer is inactive and toxic. However, if the core is still white, you may

attempt recrystallization using dry isopropanol/acetone, but yield loss will be significant

(>50%). If fully black, discard.

Issue 2: "The color is slightly blue/green but dry."

Diagnosis: Surface oxidation. This is common and often affects <1% of the total mass. The

"blue" chromophore is extremely potent visually.

Solution: Do not discard. The bulk material is likely intact. Improve storage immediately

(Switch to Protocol B).

Issue 3: "Can I store it dissolved in propylene glycol (PG) or alcohol?"

Diagnosis: High Risk.

Reasoning: Solvents increase molecular mobility, allowing radicals to interact. Protic solvents

(alcohol/water) facilitate the proton transfer required for oxidation.

Solution: Store only as dry powder. If volumetric dosing is needed, prepare solutions

immediately prior to use.

Module 4: Workflow Visualization
Use this decision tree to determine the fate of your current batch.
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Figure 2: Triage workflow for assessing and preserving tryptamine stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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